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Compound of Interest

Compound Name: Josiphos SL-J004-1

CAS No.: 158923-09-2

Cat. No.: B1146354

Get Quote

Executive Summary & Chemical Identity
Josiphos SL-J004-1 is a privileged chiral ferrocenyl diphosphine ligand extensively used in

asymmetric catalysis, particularly in rhodium- and ruthenium-catalyzed hydrogenations and

palladium-catalyzed cross-couplings.[1][2] Its efficacy relies entirely on the structural integrity of

its phosphine moieties.[1][2]

This guide provides an authoritative protocol for the handling, storage, and quality control of

SL-J004-1, designed to prevent oxidative degradation and ensure reproducibility in high-stakes

drug development workflows.[1][2]
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Parameter Specification

Common Name Josiphos SL-J004-1

IUPAC Name

(R)-1-[(S)-2-

(Dicyclohexylphosphino)ferrocenyl]ethyldiphenyl

phosphine

CAS Number 158923-09-2

Molecular Formula C₃₆H₄₄FeP₂

Molecular Weight 594.53 g/mol

Appearance Orange to dark orange crystalline powder

Solubility
Soluble in THF, Toluene, DCM, MeOH; Insoluble

in Water

Air Sensitivity
High (Solid state: Slow oxidation; Solution:

Rapid oxidation)

Critical Handling Parameters (The "Why" and
"How")
The Mechanism of Degradation
The primary threat to SL-J004-1 is oxidative degradation.[1][2] The ligand contains two distinct

phosphine centers:

Diphenylphosphine (-PPh₂): Moderately air-stable but susceptible to oxidation over time.[1]

[2]

Dicyclohexylphosphine (-PCy₂): Electron-rich and highly nucleophilic.[1][2] This moiety is the

"weak link" regarding stability; it reacts rapidly with atmospheric oxygen to form the

phosphine oxide (P=O).[1][2]

Impact on Catalysis: Partial oxidation does not just lower yield; it alters the coordination

geometry of the metal center.[1][2] The resulting phosphine oxide cannot bind to the metal in

the required bidentate fashion, leading to:
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Loss of Enantioselectivity (ee): The rigid chiral pocket is compromised.[1][2]

Catalyst Deactivation: Formation of inactive metal-oxide aggregates.[1][2]

Handling Protocols
To maintain scientific integrity, all manipulations must occur under a strictly inert atmosphere

(Nitrogen or Argon).[1][2]

Workflow A: Glovebox (Recommended)[1]
Atmosphere: < 0.5 ppm O₂ / < 0.5 ppm H₂O.[1][2]

Weighing: Weigh directly into reaction vials inside the box.

Static: Use an anti-static gun, as ferrocenyl ligands can be static-prone, leading to mass loss

during transfer.[1][2]

Workflow B: Schlenk Line (Alternative)
Vessel Preparation: Flame-dry all glassware under vacuum; backfill with Argon (3 cycles).[1]

[2]

Transfer: Do not weigh in open air. Use a "solid addition funnel" or weigh a closed vial,

transfer rapidly against a counter-flow of inert gas, and re-weigh the empty vial to determine

added mass (difference method).[1][2]

Storage & Shelf-Life Management[1]
Proper storage is a self-validating system: if the color changes or performance drops, the

storage protocol failed.[1][2]
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Storage Tier Condition Duration Rationale

Short-Term (< 1

Week)

Inert Gas, Ambient

Temp, Dark
Active Use

Prevents

condensation from

repeated cold-warm

cycles.[1]

Long-Term (> 1 Week) Inert Gas, 2-8°C, Dark Storage

Slows kinetic

oxidation; protects

light-sensitive

ferrocene backbone.

[1][2]

Archive (> 6 Months) Inert Gas, -20°C, Dark Banking

Maximizes shelf life;

requires full

equilibration to RT

before opening.[1][2]

Critical Rule: Never open a cold bottle of ligand in humid air.[1][2] Condensation will introduce

water, accelerating oxidation and hydrolysis.[1][2] Allow the container to reach room

temperature inside a desiccator or glovebox antechamber before opening.[1][2]

Solution Preparation & Stability
Solutions of SL-J004-1 are significantly more sensitive to oxygen than the solid.[1][2]

Solvent Choice: Use anhydrous, degassed solvents (THF, Toluene, DCM).[1][2]

Degassing: Sparging with nitrogen is insufficient for catalytic benchmarking.[1][2] Use

Freeze-Pump-Thaw (3 cycles) or a solvent purification system (SPS).[1][2]

Pot Life:

In Glovebox: Stable for 24-48 hours.

In Schlenk Vessel: Use immediately (within 4 hours).
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Note: Do not store stock solutions.[1][2] Prepare fresh for every campaign to guarantee

molarity and purity.

Quality Control & Troubleshooting
Before committing the ligand to a high-value GMP synthesis or pilot study, validate its integrity.

[1][2]

Visual Inspection[1][2]
Pass: Bright orange/reddish-orange crystals.

Fail: Brown, sticky amorphous solid (indicates decomposition) or pale yellow (indicates

complete oxidation/hydrolysis).[1]

31P NMR Validation (The Gold Standard)
Run a ³¹P{¹H} NMR in degassed CDCl₃ or C₆D₆.[1]

Intact Ligand: You should observe two distinct doublets (due to J_PP coupling) in the

phosphine region.[1][2]

Approximate shifts: δ -15 to -25 ppm (PPh₂) and δ -5 to +5 ppm (PCy₂).[1] (Note: Exact

shifts vary by solvent).[1]

Oxidized Ligand: Look for sharp singlets downfield (typically δ +30 to +60 ppm).[1][2]

Threshold: If >5% phosphine oxide is detected, repurify or discard.[1][2]

Process Visualization
Inert Handling Workflow
The following diagram illustrates the decision logic for handling SL-J004-1 to ensure maximum

integrity.
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Figure 1: Decision logic for the inert handling and preparation of Josiphos SL-J004-1
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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